5-Hydroxy-2-[(1-hydroxycyclohexyl)methyl]pyridine

• Molecular Formula: C12H17NO2
• Molecular Weight: 207.27 g/mol
• IUPAC Name: 6-[(1-hydroxycyclohexyl)methyl]pyridin-3-ol
• InChI: InChI=1S/C12H17NO2/c14-11-5-4-10(13-9-11)8-12(15)6-2-1-3-7-12/h4-5,9,14-15H,1-3,6-8H2
• InChI Key: NEJIHRUPBZTOEM-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)(CC2=NC=C(C=C2)O)O

Description

5-Hydroxy-2-[(1-hydroxycyclohexyl)methyl]pyridine is a useful research compound. Its molecular formula is C12H17NO2 and its molecular weight is 207.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 5-hydroxy-2-methylpyridine (10.66 g) in tetrahydrofuran (426 ml) was added a solution of n-butyllithium (1.5M in hexane, 143 ml) at -30°~-10° C. The reaction mixture was allowed to warm to room temperature and stirred for 1 hour at room temperature. After cooling to -78° C., cyclohexane (11.14 ml) was added dropwise and allowed to warm to 0° C. and stirred for 30 minutes at 0° C. After addition of acetic acid (24.6 ml), the solvent was distilled off and the residue was diluted with ethyl acetate, and washed successively with water, 10% aqueous sodium hydrogen carbonate and aqueous saturated sodium chloride. After drying over magnesium sulfate, the ethyl acetate extract was filtered and evaporated. The residue was washed with ethyl acetate to give 5-hydroxy-2-[(1-hydroxycyclohexyl)methyl]pyridine (11.96 g).